Cas no 1205920-98-4 (1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one)

• Product Name: 1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one
• CAS No: 1205920-98-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5735018
• PubChem ID: 52141852
• Update Time: 2025-05-21

1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS011301584
• F1908-1972
• 1205920-98-4
• 1-(4-hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one
• 2-Butanone, 1-(4-hydroxy-1-piperidinyl)-3,3-dimethyl-
• 1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one

• Inchi： 1S/C11H21NO2/c1-11(2,3)10(14)8-12-6-4-9(13)5-7-12/h9,13H,4-8H2,1-3H3
• InChI Key： GBRXETVKTLXGHB-UHFFFAOYSA-N
• SMILES： OC1CCN(CC(C(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 312.6±27.0 °C(Predicted)
• pka: 14.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one

Compound CAS No. 1205920-98-4: 1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one

The compound with CAS No. 1205920-98-4, known as 1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a ketone group and hydroxyl functionality. The piperidine moiety, a six-membered ring containing one nitrogen atom, is a common structural element in many bioactive compounds, contributing to its potential for various applications.

Recent studies have highlighted the importance of 1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one in drug discovery and development. Its structure allows for significant chemical diversity, making it an ideal candidate for exploring new therapeutic agents. Researchers have focused on its ability to act as a scaffold for constructing bioactive molecules with potential applications in treating neurological disorders, inflammation, and cancer.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and ketone reductions. The hydroxypiperidine core is often synthesized via ring-opening reactions or through the modification of existing piperidine derivatives. The addition of the dimethylbutanone group enhances the molecule's stability and solubility, making it more amenable to biological assays.

In terms of pharmacological activity, 1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutan-2-one has shown promising results in preclinical studies. It exhibits moderate inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Additionally, its ability to modulate oxidative stress pathways makes it a potential candidate for anti-inflammatory therapies.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound. Molecular docking studies reveal that the hydroxypiperidine group plays a critical role in binding to target proteins, while the dimethylbutanone moiety contributes to hydrophobic interactions. These insights are valuable for optimizing the compound's bioavailability and efficacy.

The application of 1-(4-Hydroxypiperidin-1-yl)-3,3-dimethylbutanone extends beyond pharmacology into materials science. Its structural features make it suitable for use as a precursor in polymer synthesis or as an additive in industrial formulations. Researchers are exploring its potential as a building block for creating advanced materials with tailored properties.

In conclusion, CAS No. 1205920-98-4 represents a fascinating compound with multifaceted applications across various scientific domains. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.